Cas no 1092352-11-8 (tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
• CAS No: 1092352-11-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD12912059
• CID: 1089479
• PubChem ID: 17960263
• Update Time: 2025-06-23

tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
• DTXSID801192498
• SCHEMBL4093254
• 2-(cyanomethyl)-1-pyrrolidinecarboxylic acid tert-butyl ester
• N-Boc-2-cyanomethylpyrrolidine
• EN300-50914
• 1092352-11-8
• GSNDDHMLFYORQI-UHFFFAOYSA-N
• AS-36628
• 1,1-Dimethylethyl 2-(cyanomethyl)-1-pyrrolidinecarboxylate
• DA-17523
• AKOS015841638
• CS-0171779
• A807877
• tert-Butyl2-(cyanomethyl)pyrrolidine-1-carboxylate
• PB33661
• 1-BOC-2-(CYANOMETHYL)PYRROLIDINE
• MFCD12912059
• PB28280
• N-Boc-2-cyanomethyl-pyrrolidine

• MDL： MFCD12912059
• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-6,8H2,1-3H3
• InChI Key： GSNDDHMLFYORQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CC#N)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature